Cas no 303986-69-8 (2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-7-[(Z)-2-[4-(propan-2-yl)phenyl]ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-7-[(Z)-2-[4-(propan-2-yl)phenyl]ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 303986-69-8
• MF: C₂₅H₂₄N₄S
• MW: 412.549863815308
• CID: 5702346
• PubChem ID: 5707650
• Update Time: 2023-10-14

2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-7-[(Z)-2-[4-(propan-2-yl)phenyl]ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 11M-058
• 7-(4-isopropylstyryl)-2-[(3-phenyl-2-propenyl)sulfanyl][1,2,4]triazolo[1,5-a]pyrimidine
• AKOS005078265
• 303986-69-8
• 2-[(E)-3-phenylprop-2-enyl]sulfanyl-7-[(Z)-2-(4-propan-2-ylphenyl)ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• 2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-7-[(Z)-2-[4-(propan-2-yl)phenyl]ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C25H24N4S/c1-19(2)22-13-10-21(11-14-22)12-15-23-16-17-26-24-27-25(28-29(23)24)30-18-6-9-20-7-4-3-5-8-20/h3-17,19H,18H2,1-2H3/b9-6+,15-12-
• InChI Key： PKRCXWZPMYULHK-LLRUOWDYSA-N
• SMILES： S(C/C=C/C1C=CC=CC=1)C1N=C2N=CC=C(/C=C\C3C=CC(=CC=3)C(C)C)N2N=1

Computed Properties

• Exact Mass: 412.172
• Monoisotopic Mass: 412.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6.5
• Topological Polar Surface Area: 68.4Ų